Cas no 858127-38-5 (Nortrachelogenin-8'-O-β-glucoside)

• Product name: Nortrachelogenin-8'-O-β-glucoside
• CAS No: 858127-38-5
• MF: C₂₆H₃₂O₁₂
• MW: 536.525089263916
• CID: 4723913
• PubChem ID: 154702993

Nortrachelogenin-8'-O-β-glucoside Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3,4-Bis(4-hydroxy-3-methoxybenzyl)-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)dihydrofuran-2(3H)-one
• CID 154702993
• (3S,4S)-3-(β-D-Glucopyranosyloxy)dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone
• 2(3H)-Furanone, 3-(β-D-glucopyranosyloxy)dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-, (3S,4S)-
• (3S,4S)-3-(β-D-Glucopyranosyloxy)dihydro-3,4-bis(4-hydroxy-3-methoxyphenyl)methyl-2(3H)-furanone
• Nortrachelogenin-8'-O-beta-glucoside
• Nortrachelogenin-8'-O-β-glucoside
• Nortrachelogenin 8' O beta glucoside,Nortrachelogenin8'Obetaglucoside
• (3S,4S)-3-(β-D-Glucopyranosyloxy)dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone (ACI)
• 858127-38-5
• SCHEMBL15394756
• AKOS040762125
• (3S,4S)-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxolan-2-one
• Nortrachelogenin-8'-O-
• HY-N8805
• CS-0149102
• A-glucoside
• (3S,4S)-3-(beta-D-Glucopyranosyloxy)dihydro-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone
• G88891

• Inchi： 1S/C26H32O12/c1-34-18-8-13(3-5-16(18)28)7-15-12-36-25(33)26(15,10-14-4-6-17(29)19(9-14)35-2)38-24-23(32)22(31)21(30)20(11-27)37-24/h3-6,8-9,15,20-24,27-32H,7,10-12H2,1-2H3/t15-,20+,21+,22-,23+,24-,26-/m0/s1
• InChI Key： YAVQULWQXQRTKS-KOFHWYBRSA-N
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)[C@@]1(C(=O)OC[C@@H]1CC1C=CC(O)=C(OC)C=1)CC1C=CC(O)=C(OC)C=1

Computed Properties

• Exact Mass: 536.18937645 g/mol
• Monoisotopic Mass: 536.18937645 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 185
• Molecular Weight: 536.5

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 814.1±65.0 °C(Predicted)
• pka: 10.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides